N,2-dimethyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]benzamide

• IUPAC Name: N,2-dimethyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C14H16N2O2/c1-10-6-4-5-7-13(10)14(17)16(3)9-12-8-11(2)18-15-12/h4-8H,9H2,1-3H3
• InChI Key: YNINVIFOCBOWJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N(C)CC2=NOC(=C2)C
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

N,2-dimethyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known by its chemical formula, C15H18N2O2, and is commonly referred to as DMOM-BMA.

Mechanism of Action

DMOM-BMA works by binding to the amyloid beta (Aβ) peptide and forming a fluorescent complex. This allows for the detection and quantification of Aβ aggregates, which are a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
DMOM-BMA has been shown to have minimal toxicity in vitro and in vivo, making it a promising tool for studying protein aggregation and other biological processes. However, further research is needed to fully understand the biochemical and physiological effects of DMOM-BMA.

Advantages and Limitations for Lab Experiments

One advantage of DMOM-BMA is its high sensitivity and specificity for detecting Aβ aggregates. In addition, DMOM-BMA is relatively easy to synthesize and has low toxicity. However, one limitation of DMOM-BMA is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on DMOM-BMA. One area of interest is the development of new fluorescent probes based on the DMOM-BMA structure for detecting other protein aggregates and biomolecules. Another direction is the use of DMOM-BMA in in vivo imaging studies to better understand the role of Aβ aggregates in Alzheimer's disease. Finally, further research is needed to fully understand the biochemical and physiological effects of DMOM-BMA and its potential applications in other areas of scientific research.

Synthesis Methods

DMOM-BMA can be synthesized through a multi-step process starting with the reaction of 5-methyl-3-oxazolidinone with 2-bromotoluene to form 2-(5-methyl-1,2-oxazol-3-yl)toluene. This intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to yield DMOM-BMA.

Scientific Research Applications

DMOM-BMA has been studied for its potential use in various scientific research applications, including as a fluorescent probe for detecting amyloid beta (Aβ) aggregates in Alzheimer's disease. In addition, DMOM-BMA has been used as a tool for studying the aggregation of proteins and peptides in vitro.